Cas no 1354020-79-3 (1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone)

• Product Name: 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone
• CAS No: 1354020-79-3
• MF: C₆H₁₀BrNO
• MW: 192.05370092392
• CID: 2155840
• Update Time: 2025-06-07

1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-((S)-3-bromo-pyrrolidin-1-yl)-ethanone
• (S)-1-(3-Bromopyrrolidin-1-yl)ethanone
• AM96910
• 1-((S)-3-Bromopyrrolidin-1-yl)ethanone
• 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone

• Inchi： 1S/C6H10BrNO/c1-5(9)8-3-2-6(7)4-8/h6H,2-4H2,1H3/t6-/m0/s1
• InChI Key： PWZFFFSSNKQIFL-LURJTMIESA-N
• SMILES： Br[C@@H]1CN(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 20.3

Additional information on 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone

Professional Introduction to Compound with CAS No. 1354020-79-3 and Product Name: 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone

The compound with the CAS number 1354020-79-3 and the product name 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of a bromo-pyrrolidinyl moiety and a ketone group in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of bioactive agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds, which play a crucial role in the development of enantiomerically pure drugs. The stereochemistry of 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone is particularly noteworthy, as the (S)-configuration of the pyrrolidinyl ring contributes to its specific interactions with biological targets. This stereochemical feature has been extensively studied in the context of improving drug efficacy and reducing side effects. The compound’s ability to selectively bind to biological receptors underscores its importance in medicinal chemistry.

One of the most compelling aspects of 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone is its role as a key intermediate in the synthesis of various pharmacologically active compounds. Researchers have leveraged this compound to develop novel therapeutic agents targeting a wide range of diseases, including neurological disorders, infectious diseases, and cancer. The bromo-pyrrolidinyl group serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications. This flexibility has made it an indispensable tool in synthetic organic chemistry.

Recent studies have highlighted the compound’s potential in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The ketone group in 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone provides a site for hydrogen bonding and other non-covalent interactions with biological targets, enhancing its binding affinity. Furthermore, the bromo substituent offers opportunities for further derivatization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

The compound’s significance extends beyond its synthetic utility; it also serves as a model system for understanding molecular recognition processes. By studying how 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone interacts with biological targets, researchers can gain insights into the design principles of drug molecules. This knowledge is invaluable for developing next-generation drugs with improved pharmacokinetic properties and reduced toxicity. The compound’s role in computational modeling and high-throughput screening further underscores its importance in modern drug discovery.

Advances in spectroscopic techniques have allowed for a deeper understanding of the structural and dynamic properties of 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone. NMR spectroscopy, for instance, has been instrumental in elucidating its stereochemistry and conformational preferences. Additionally, X-ray crystallography has provided detailed insights into its molecular structure at atomic resolution. These structural studies have not only confirmed theoretical predictions but also revealed unexpected interactions that can be exploited for drug design.

The compound’s potential applications in material science are also noteworthy. Its unique structural features make it a candidate for developing novel polymers and supramolecular assemblies. These materials could find applications in drug delivery systems, sensors, and other advanced technologies. The ability to fine-tune the properties of these materials through chemical modification offers exciting possibilities for future research.

In conclusion, 1-((S)-3-Bromo-pyrrolidin-1-yl)-ethanone (CAS No. 1354020-79-3) represents a cornerstone in modern chemical research with far-reaching implications for pharmaceuticals and materials science. Its unique structural features, combined with its synthetic versatility, make it an invaluable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific innovation.